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Compound of Interest

Compound Name: 7-Octenoic acid

Cat. No.: B094108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 7-octenoic
acid. The information is compiled from various safety data sheets and toxicological databases

to ensure a comprehensive resource for laboratory and industrial settings.

Hazard Identification and Classification
7-Octenoic acid is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these

hazards before handling the compound.

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1][2]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[1][2]

Signal Word: Danger[1]

Hazard Statements:
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H302: Harmful if swallowed.[1][2]

H314: Causes severe skin burns and eye damage.[1][2]

H400: Very toxic to aquatic life.[1][2]

Pictograms:

Pictogram Hazard

alt text Acute Toxicity (Harmful)

alt text Skin Corrosion

alt text Hazardous to the Aquatic Environment

Physical and Chemical Properties
A summary of the key physical and chemical properties of 7-octenoic acid is presented below.

Property Value

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.20 g/mol

CAS Number 18719-24-9

Appearance Liquid

Density 0.925 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F) - closed cup

pH 4[2]

Solubility Slightly soluble in water (3.4 g/L at 25 °C)[2]
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Toxicological Data
The primary acute toxicity concern for 7-octenoic acid is through oral ingestion. While it is

classified as very toxic to aquatic life, specific quantitative data for aquatic species is not readily

available for 7-octenoic acid. Data for the related compound, octanoic acid, is provided for

context.

Endpoint Species Value Classification

Acute Oral Toxicity

(LD50)
Rat 328.1 mg/kg[3] Category 4

Acute Aquatic Toxicity

(LC50) - Octanoic

Acid

Fish (general) 22 mg/L (96 h)[4]
Category 1 (for 7-

Octenoic Acid)

Acute Aquatic Toxicity

(EC50) - Octanoic

Acid

Aquatic Invertebrates >20 mg/L (48 h)[4]
Category 1 (for 7-

Octenoic Acid)

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of chemicals like 7-octenoic
acid are outlined in the OECD Guidelines for the Testing of Chemicals. The following are

summaries of relevant guidelines.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is used to assess the acute oral toxicity of a substance and allows for its

classification.

Principle: The test substance is administered orally to a group of animals at one of the

defined dose levels (5, 50, 300, or 2000 mg/kg body weight). The procedure is a stepwise

process where the results from a single animal are used to determine the dose for the next

animal. The aim is to identify a dose that causes evident toxicity but no mortality.

Test Animals: Typically, rats are used. Animals are fasted prior to dosing.
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Administration: The substance is administered in a single dose by gavage.

Observation Period: Animals are observed for at least 14 days. Observations include

changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and

central nervous systems, and somatomotor activity and behavior pattern.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity based on the observed signs of toxicity and mortality at

specific dose levels.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method (OECD Guideline 431)
This in vitro test determines the skin corrosion potential of a substance.

Principle: The test substance is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model. Corrosive substances are identified by their ability to cause a

decrease in cell viability below certain thresholds.

Procedure: The test substance is applied to the surface of the RhE tissue for specific

exposure times (e.g., 3 minutes and 1 hour). After exposure, the tissue is rinsed, and cell

viability is measured using a cell viability assay (e.g., MTT assay).

Endpoint: A substance is identified as corrosive if the cell viability is below a defined

threshold (e.g., less than 50% viability after a 3-minute exposure or less than 15% after a 1-

hour exposure). This allows for classification as a skin corrosive substance (GHS Category

1).

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (8-inch minimum).

Skin Protection: Handle with impervious gloves. Wear protective clothing to prevent skin

contact.
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Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, use a suitable respirator.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist. Wash

hands thoroughly after handling.

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER or doctor/physician if you feel unwell.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust) and dispose of as hazardous waste. Keep in suitable,

closed containers for disposal.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for ensuring the safe handling of 7-
octenoic acid.
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Caption: Logical workflow for the safe handling of 7-octenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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